Cas no 1430091-72-7 (4-(oxan-3-yl)pyrrolidin-2-one)

• Product Name: 4-(oxan-3-yl)pyrrolidin-2-one
• CAS No: 1430091-72-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5962517
• PubChem ID: 66108892
• Update Time: 2025-06-09

4-(oxan-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(tetrahydro-2H-pyran-3-yl)-
• 4-(oxan-3-yl)pyrrolidin-2-one
• 4-(Tetrahydro-2H-pyran-3-yl)-2-pyrrolidinone
• 1430091-72-7
• AKOS015451755
• SCHEMBL14862185
• EN300-1830561
• DTXSID901259235
• CS-0349552
• 4-(Tetrahydro-2h-pyran-3-yl)pyrrolidin-2-one

• Inchi： 1S/C9H15NO2/c11-9-4-8(5-10-9)7-2-1-3-12-6-7/h7-8H,1-6H2,(H,10,11)
• InChI Key： NVEANQBTXPWRRO-UHFFFAOYSA-N
• SMILES： N1CC(C2CCCOC2)CC1=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 354.7±35.0 °C(Predicted)
• pka: 16.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(oxan-3-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(oxan-3-yl)pyrrolidin-2-one (CAS No. 1430091-72-7): Properties, Applications, and Industry Insights

4-(oxan-3-yl)pyrrolidin-2-one (CAS No. 1430091-72-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure. The molecule combines a pyrrolidin-2-one core with an oxan-3-yl substituent, offering versatile reactivity for drug discovery and material science applications. This compound's molecular formula, C₉H₁₅NO₂, and moderate polarity make it valuable for designing bioactive molecules with improved pharmacokinetic properties.

Recent studies highlight the growing demand for pyrrolidinone derivatives in developing kinase inhibitors and neurotransmitter modulators. Researchers are particularly interested in how the oxane ring moiety influences metabolic stability—a key concern addressed in modern medicinal chemistry optimization. The compound's balanced lipophilicity (LogP ~0.8) and hydrogen-bonding capacity position it as a promising scaffold for CNS-targeted therapies, aligning with current trends in neurodegenerative disease research.

From a synthetic chemistry perspective, 1430091-72-7 serves as a building block for constructing sp³-rich architectures—a priority in fragment-based drug discovery. Its tetrahydropyran linkage provides conformational restraint that can enhance target binding selectivity, addressing the industry's shift toward three-dimensional molecular frameworks. Analytical data (HPLC purity >98%, typical melting point 112-114°C) confirms its suitability for high-value applications requiring precise stereochemical control.

Environmental and regulatory considerations for 4-(oxan-3-yl)pyrrolidin-2-one reflect evolving green chemistry standards. The compound's biodegradability profile and absence of persistent bioaccumulative traits make it compatible with sustainable pharmaceutical manufacturing initiatives. Process chemists are exploring biocatalytic routes to its synthesis, responding to market demands for eco-friendly synthetic intermediates.

Market analytics reveal increasing patent filings incorporating this scaffold, particularly in G-protein-coupled receptor (GPCR) modulators and proteolysis targeting chimeras (PROTACs). The oxan-3-yl substitution pattern appears crucial for achieving blood-brain barrier penetration in recent preclinical candidates. These developments correlate with rising search queries for "pyrrolidinone-based CNS drugs" and "saturated heterocycle drug design" across scientific databases.

Quality control protocols for CAS 1430091-72-7 emphasize chiral purity assessment due to its stereocenter. Advanced characterization techniques like chiral HPLC and vibrational circular dichroism are becoming standard for batch certification. This aligns with regulatory emphasis on enantiomeric control in new drug applications—a topic generating substantial discussion in pharmaceutical quality forums.

Emerging applications extend beyond life sciences, with materials researchers investigating its potential as a polar aprotic solvent alternative or polyamide monomer. The compound's thermal stability (decomposition >250°C) and moderate dipole moment (∼3.2D) make it interesting for high-performance polymer formulations. Such interdisciplinary potential explains growing academic interest, as reflected in citations across ACS Sustainable Chemistry and RSC Medicinal Chemistry publications.

Handling and storage recommendations for 4-(oxan-3-yl)pyrrolidin-2-one follow standard organic compound protocols—maintained under inert atmosphere at 2-8°C to prevent hygroscopic degradation. These practical considerations address frequent search queries regarding "stable heterocyclic storage conditions" among laboratory technicians. The compound's compatibility with common peptide coupling reagents and organometallic catalysts further enhances its utility in multistep syntheses.

Future research directions likely focus on exploiting the pyrrolidin-2-one core's hydrogen bond acceptor/donor properties for molecular recognition applications. Computational studies suggest potential for designing allosteric protein modulators using this scaffold, particularly for protein-protein interaction targets. These prospects position CAS 1430091-72-7 as a compound of continuing significance in structure-based drug design paradigms.